Cas no 1436917-66-6 (Ethyl 5-cyano-6-sulfanyl-pyridine-3-carboxylate)

• Product Name: Ethyl 5-cyano-6-sulfanyl-pyridine-3-carboxylate
• CAS No: 1436917-66-6
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4904293
• Update Time: 2025-06-30

Ethyl 5-cyano-6-sulfanyl-pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-6-mercaptonicotinate
• Ethyl 5-cyano-6-sulfanyl-pyridine-3-carboxylate
• ethyl 5-cyano-6-sulfanylidene-1H-pyridine-3-carboxylate

• Inchi： 1S/C9H8N2O2S/c1-2-13-9(12)7-3-6(4-10)8(14)11-5-7/h3,5H,2H2,1H3,(H,11,14)
• InChI Key： AAGQIGRNWCOJNQ-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=CC(C(=O)OCC)=CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 0.7
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 5-cyano-6-sulfanyl-pyridine-3-carboxylate

Comprehensive Overview of Ethyl 5-cyano-6-sulfanyl-pyridine-3-carboxylate (CAS No. 1436917-66-6)

Ethyl 5-cyano-6-sulfanyl-pyridine-3-carboxylate (CAS No. 1436917-66-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique cyano and sulfanyl functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science applications.

The growing interest in pyridine-based compounds like Ethyl 5-cyano-6-sulfanyl-pyridine-3-carboxylate is driven by their versatility in medicinal chemistry. Researchers are increasingly exploring its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the current focus on combating antibiotic resistance. The compound's carboxylate ester moiety also enhances its solubility, making it suitable for formulation studies in drug development.

In the context of green chemistry, Ethyl 5-cyano-6-sulfanyl-pyridine-3-carboxylate has been investigated for its role in sustainable synthesis routes. With the rise of environmentally friendly protocols, this compound's reactivity under mild conditions positions it as a candidate for catalytic transformations. Recent publications highlight its utility in multicomponent reactions, a trending topic in synthetic organic chemistry aimed at reducing waste and improving atom economy.

From an analytical perspective, the spectroscopic properties of CAS No. 1436917-66-6 have been extensively studied. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data confirm its structural integrity, while computational studies predict its electronic distribution and reactivity patterns. These insights are crucial for researchers leveraging AI-driven drug design, a hot topic in computational chemistry circles.

The compound's stability under various pH conditions and thermal profiles has also been evaluated, addressing common queries about its handling and storage. Such data is vital for industrial applications where process optimization and scale-up are critical considerations. Notably, its compatibility with continuous flow chemistry systems—a cutting-edge approach to chemical manufacturing—has sparked further commercial interest.

In summary, Ethyl 5-cyano-6-sulfanyl-pyridine-3-carboxylate represents a multifaceted tool for modern chemical research. Its intersection with drug discovery, green synthesis, and advanced analytics ensures its relevance in addressing both academic and industrial challenges. As the scientific community continues to explore structure-activity relationships and novel applications, this compound is poised to remain a focal point in innovative chemistry endeavors.